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Compound of Interest

Compound Name: Chloroac-met-OH

Cat. No.: B15349009

A comprehensive review of the current, publicly available scientific literature reveals no direct
data or established research specifically identifying a compound designated "CLAC-MET-OH."
Extensive searches across chemical databases, academic publications, and patent repositories
did not yield any substance with this specific nomenclature.

This suggests that "CLAC-MET-OH" may be one of the following:
o Anovel or proprietary compound not yet disclosed in public literature.

e An internal code name for a substance used within a specific research institution or
company.

» A potential typographical error of a different chemical name.

While a direct analysis of "CLAC-MET-OH" is not possible based on current information, we
can provide a foundational understanding of the potential reactivity of its constituent parts,
should "MET-OH" refer to the amino acid Methionine (often abbreviated as Met-OH or H-Met-
OH).

Hypothetical Reactivity Profile Based on Methionine
(Met-OH)

Methionine is one of two sulfur-containing proteinogenic amino acids. Its side chain, which
contains a thioether group (C-S-C), is a primary site for chemical reactions, particularly
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oxidation.

Table 1: Reactivity of Methionine with Various Chemical Species

Reacting Species

Product(s)

Reaction Type

Key
Considerations

Reactive Oxygen
Species (ROS) (e.g.,
*OH, H202)

Methionine sulfoxide,

Methionine sulfone

Oxidation

Can be reversible
(sulfoxide to
methionine) by
methionine sulfoxide
reductase enzymes.
This is a key post-
translational
modification in

biological systems.

Halogens (e.g., HOCI)

Chlorinated

derivatives

Halogenation

The amino group and
the thioether are
potential sites of

reaction.[1]

Peroxynitrite
(ONOO")

Methionine sulfoxide

Oxidation

Can also be modified
by secondary radicals
derived from

peroxynitrite.[1]

Alkylating agents

S-alkylated

methionine

Alkylation

The sulfur atom acts

as a nucleophile.

Experimental Protocols for Assessing Amino Acid

Reactivity

Should "CLAC-MET-OH" become available for study, its reactivity with other amino acids could

be determined using established methodologies.

1. Competitive Kinetic Assays:
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This method is used to determine the relative reaction rates of a substance with a panel of
amino acids.

» Objective: To determine the rate constants of the reaction between the target compound and
various amino acids.

o Methodology:

o A solution containing a known concentration of the target compound ("CLAC-MET-OH")
and a mixture of amino acids is prepared.

o The reaction is initiated.
o Aliquots are taken at various time points.

o The disappearance of the amino acids is monitored using techniques like High-
Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).

o The relative rates of disappearance correspond to the relative reactivities.
2. Product Identification using Mass Spectrometry:

¢ Objective: To identify the products formed from the reaction of the target compound with an
amino acid.

o Methodology:

o The target compound is incubated with a specific amino acid under defined conditions
(e.q., pH, temperature).

o The reaction mixture is then directly infused or separated by chromatography before being
introduced into a mass spectrometer.

o High-resolution mass spectrometry can provide the exact mass of the products, allowing
for the determination of their elemental composition.

o Tandem mass spectrometry (MS/MS) can be used to fragment the product ions, providing
structural information.
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Visualizing Experimental Workflows

The following diagram illustrates a general workflow for characterizing the reactivity of a novel

compound with amino acids.
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Caption: General workflow for characterizing compound-amino acid reactivity.

Potential Signaling Pathway Implications
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If "CLAC-MET-OH" is designed to interact with methionine or other amino acids involved in
cellular signaling, it could potentially modulate pathways regulated by oxidative stress or amino
acid sensing. For instance, the oxidation of methionine residues in proteins can act as a

molecular switch, altering protein function and downstream signaling.

The diagram below represents a hypothetical relationship where a compound's reactivity with
methionine could influence a generic oxidative stress response pathway.
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Caption: Hypothetical modulation of a signaling pathway via methionine oxidation.

Conclusion:
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Without a definitive identification of "CLAC-MET-OH" in the public domain, this guide provides a
foundational framework based on the potential reactivity of methionine. Should further
information regarding the structure and properties of "CLAC-MET-OH" become available, a
more precise and detailed analysis of its reactivity with amino acids can be conducted.
Researchers and drug development professionals are encouraged to utilize the outlined
experimental approaches to characterize any novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Impact of Reactive Species on Amino Acids—Biological Relevance in Proteins and
Induced Pathologies [mdpi.com]

 To cite this document: BenchChem. [In-depth Technical Guide: The Reactivity of CLAC-MET-
OH with Amino Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349009#clac-met-oh-reactivity-with-amino-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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